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Compound of Interest

Compound Name: Pentyl octanoate

Cat. No.: B1581169

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyl octanoate (CAS No. 638-25-5), also known as amyl octanoate, is an organic
compound classified as a fatty acid ester.[1] It is formed from the condensation of octanoic acid
and pentan-1-ol.[2] This colorless to pale yellow liquid is characterized by a distinct fruity odor
and is utilized in the flavor and fragrance industries.[2][3] This technical guide provides a
detailed examination of its chemical properties, structure, and relevant experimental protocols.

Chemical Structure and Identification

Pentyl octanoate's structure consists of a pentyl group attached to an octanoate group.[3] Its
fundamental identifiers are summarized below.
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Identifier Value
IUPAC Name pentyl octanoate[2][4]

Amyl octanoate, Amyl caprylate, n-Amyl
Synonyms ) )

caprylate, Octanoic acid, pentyl ester[2][3][4]
CAS Number 638-25-5[4]
Molecular Formula C13H2602[3][4]
SMILES CCCCCcCcCCc(=0)occeceC2]3]
inChi InChl=1S/C13H2602/c1-3-5-7-8-9-11-13(14)15-
n

12-10-6-4-2/h3-12H2,1-2H3[2][3][4]
InChiKey GIWGZSBNFSBUPX-UHFFFAOYSA-N[2][3][4]

Physicochemical Properties

The physicochemical properties of pentyl octanoate are critical for its application and

handling.
Property Value Source
Molecular Weight 214.34 g/mol [2]
Appearance C.olorless. to pale yellow liquid Be
with a fruity odor

Melting Point -34t0-35 °C [2][5]
Boiling Point 261 °C [5]
Density 0.855 - 0.860 g/mL [2][5]
Refractive Index 1.425 - 1.429 [2]

Solubility

Soluble in alcohol and most
fixed oils; slightly soluble in 2]

propylene glycol; insoluble in

glycerol and water.
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Experimental Protocols
Synthesis of Pentyl Octanoate via Fischer Esterification

A common method for synthesizing pentyl octanoate is through Fischer esterification. This
acid-catalyzed reaction involves refluxing octanoic acid with pentan-1-ol.

Materials:

» Octanoic acid

e Pentan-1-ol

o Concentrated sulfuric acid (catalyst)

e Toluene (for azeotropic removal of water)
o Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine
octanoic acid and a slight excess of pentan-1-ol in toluene.

» Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-
Stark trap.

» Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography
(GC). The reaction is typically complete within 2-4 hours.[6]

 After the reaction is complete, cool the mixture to room temperature.

o Carefully neutralize the remaining acid with a saturated solution of sodium bicarbonate.
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» Transfer the mixture to a separatory funnel and wash sequentially with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude pentyl octanoate.

e The product can be further purified by vacuum distillation.

Chemical Synthesis Pathway

-
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Caption: Synthesis of Pentyl Octanoate via Fischer Esterification.

Spectroscopic Data

Mass spectrometry is a key analytical technique for the identification of pentyl octanoate. The
electron ionization (El) mass spectrum of pentyl octanoate is available in public databases
such as the NIST WebBook.[4] Researchers should refer to these resources for detailed
fragmentation patterns and spectral data.

Applications and Safety

Pentyl octanoate is primarily used as a flavoring agent in the food industry and as a fragrance
component in cosmetics and personal care products.[2][3] It is generally regarded as safe
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(GRAS) for its intended use in food.[2] However, as with any chemical, it should be handled
with appropriate care in a laboratory setting to avoid potential irritation.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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